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Compound of Interest

Compound Name: NH-bis(PEG2-propargyl)

Cat. No.: B609556

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and should not be
substituted for a comprehensive risk assessment conducted by qualified professionals. Always
consult the most up-to-date Safety Data Sheet (SDS) from your supplier before handling NH-
bis(PEG2-propargyl).

Introduction

NH-bis(PEG2-propargyl) is a versatile bifunctional linker molecule increasingly utilized in
bioconjugation, proteomics, and drug discovery, particularly in the synthesis of Proteolysis
Targeting Chimeras (PROTACS).[1] Its structure features a central secondary amine and two
terminal propargyl groups, enabling covalent linkage to various biomolecules and synthetic
constructs. The propargyl groups are designed for "click chemistry,” specifically copper-
catalyzed azide-alkyne cycloaddition (CUAAC), while the amino group can react with entities
like carboxylic acids or activated NHS esters.[2]

This guide provides a comprehensive overview of the known safety information and
recommended handling procedures for NH-bis(PEG2-propargyl) to ensure its safe use in a
laboratory setting.

Hazard Identification and Classification
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The hazard classification for NH-bis(PEG2-propargyl) can vary between suppliers. It is crucial
to consult the specific SDS provided with your product. The following table summarizes the
available GHS (Globally Harmonized System of Classification and Labelling of Chemicals)
information.

Table 1: GHS Hazard Classification

Hazard Class Hazard Category Source
Acute Toxicity, Oral Category 4 [3]
Acute Aquatic Toxicity Category 1 [3]
Chronic Aquatic Toxicity Category 1 [3]

Table 2: Hazard Statements and Signal Words

Signal Word Hazard Statement(s) Source

H302: Harmful if swallowed.
Warning H410: Very toxic to aquatic life [3]

with long lasting effects.

Note: Some suppliers may classify this compound as not hazardous.[4] Due to the conflicting
classifications, it is prudent to handle the compound with care, assuming the more stringent
hazard classification is applicable.

General Safety and Handling Precautions

The presence of terminal alkyne (propargyl) groups necessitates specific safety measures.
Terminal alkynes can form explosive metal acetylides with certain heavy metals, such as
copper(l), silver, and mercury. While copper(l) is a catalyst for the intended click reaction, it is
crucial to follow established protocols to avoid the formation and accumulation of potentially
explosive byproducts. Many terminal alkynes are also flammable.

Table 3: Precautionary Statements
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Type

Precautionary
Statement(s)

Source

Prevention

P264: Wash skin thoroughly
after handling. P270: Do not
eat, drink or smoke when using
this product. P273: Avoid

release to the environment.

[3]

Response

P301 + P312: IF
SWALLOWED: Call a POISON
CENTER or doctor/physician if
you feel unwell. P330: Rinse
mouth. P391: Collect spillage.

[3]

Disposal

P501: Dispose of
contents/container to an

approved waste disposal plant.

[3]

Experimental Protocols and Handling Workflow

Adherence to a strict workflow is essential for the safe handling of NH-bis(PEG2-propargyl).
The following diagram outlines a general laboratory workflow from receiving to disposal.
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Figure 1: Laboratory Workflow for Handling NH-bis(PEG2-propargyl)

Click to download full resolution via product page

Caption: General laboratory workflow for NH-bis(PEG2-propargyl).
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Personal Protective Equipment (PPE)

Standard laboratory PPE should be worn at all times when handling NH-bis(PEG2-propargyl).

Table 4: Recommended Personal Protective Equipment

Equipment Specification

Eye Protection Safety glasses with side shields or goggles.
Hand Protection Chemical-resistant gloves (e.g., nitrile).
Skin and Body Laboratory coat.

Use in a well-ventilated area or fume hood. A
Respiratory respirator may be necessary for large quantities

or in case of spills.

Storage and Stability

Proper storage is crucial to maintain the integrity of the compound.

Table 5: Storage Conditions

Recommended .
Form Additional Notes Source
Temperature

Keep container tightly
Powder/Solid -20°C sealed in a cool, well- [2][3]

ventilated area.

Protect from light. Use
In Solvent -80°C o [1]
within 6 months.

The compound is shipped at ambient temperature.[2]

Accidental Release Measures

In case of a spill, follow these procedures:
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» Personal Precautions: Evacuate the area and ensure adequate ventilation. Wear full

personal protective equipment. Avoid breathing vapors, mist, or gas.[3]

e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains or water courses.[3]

e Methods for Cleaning Up: Absorb the spill with an inert, non-combustible material (e.g., sand,

diatomite). Collect the absorbed material in a tightly closed container for disposal.

Decontaminate the spill area with a suitable solvent (e.g., alcohol) and then wash the area.

[3][4]

First Aid Measures

Table 6: First Aid Procedures

Exposure Route Procedure

Source

Immediately flush eyes with

plenty of water for at least 15
Eye Contact minutes, occasionally lifting the

upper and lower eyelids. Seek

medical attention.

[3]

Remove contaminated clothing
and shoes. Wash skin

Skin Contact thoroughly with soap and
plenty of water. Seek medical

attention if irritation persists.

[3]

Remove to fresh air. If not

breathing, give artificial
Inhalation respiration. If breathing is

difficult, give oxygen. Seek

medical attention.

[3]

Do NOT induce vomiting.
) Wash out mouth with water.
Ingestion o )
Call a physician or poison

control center immediately.

[3]
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Reactivity and Chemical Properties

The utility of NH-bis(PEG2-propargyl) stems from its distinct reactive sites. Understanding this
reactivity is key to its safe and effective use.
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Figure 2: Reactivity of NH-bis(PEG2-propargyl)

Click to download full resolution via product page

Caption: Key reactive pathways of NH-bis(PEG2-propargyl).

Table 7: Physical and Chemical Properties
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Property Value Source
Molecular Formula C14H23NO4 [2]
Molecular Weight 269.34 g/mol [1]
Appearance Viscous Liquid [1]
Color Light yellow to yellow [1]
Purity >96-98% [2][5]
Solubility Soluble in Water, DMSO, 2]
DCM, DMF

Fire-Fighting Measures

» Suitable Extinguishing Media: Use water spray, dry chemical, foam, or carbon dioxide.[3]
» Specific Hazards: During combustion, irritant fumes may be emitted.[3]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus and full
protective clothing.[3]

Toxicological Information

Detailed toxicological studies for NH-bis(PEG2-propargyl) are not widely available in the
public domain. The classification of "Acute toxicity, Oral (Category 4)" indicates that it may be
harmful if swallowed.[3] As with any chemical for which full toxicological data is not available, it
should be handled with care, and exposure should be minimized.

Conclusion

NH-bis(PEG2-propargyl) is a valuable tool in modern chemical biology and drug development.
Its safe and effective use hinges on a thorough understanding of its potential hazards,
particularly those associated with its propargyl groups, and strict adherence to recommended
handling, storage, and disposal protocols. Researchers must always consult the latest supplier-
specific SDS and perform a risk assessment before commencing work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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